2-{3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile

• IUPAC Name: 2-[3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]acetonitrile
• InChI: InChI=1S/C19H18N4O4/c1-26-15-6-5-13(12-16(15)27-2)7-10-23-18(24)14-4-3-9-21-17(14)22(11-8-20)19(23)25/h3-6,9,12H,7,10-11H2,1-2H3
• InChI Key: HBFUNRZHBVOMNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=O)C3=C(N=CC=C3)N(C2=O)CC#N)OC
• Molecular Formula: C19H18N4O4
• Molecular Weight: 366.4 g/mol

Description

2-{3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile is a useful research compound. Its molecular formula is C19H18N4O4 and its molecular weight is 366.377. The purity is usually 95%.
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Scientific Research Applications

Oxidation Reactions and Synthesis

• Research has explored the use of potassium peroxydisulfate as an oxidizing agent for conversion of ethyl 3,4-dihydropyrimidin-2(1H)-one-5-carboxylates to their corresponding ethyl pyrimidin-2(1H)-one-5-carboxylates, with a focus on how the nature of the 4-substituent and solvent affects the rate of oxidation (Memarian & Farhadi, 2009).

Electrochemical Studies

• Electrochemical redox characteristics of certain pyrimidines have been studied in various solvents, including acetonitrile. This research provides insights into the electrochemical reactions and potential applications of these compounds (Maghraby, Elenien & Shehata, 2007).

Metal-Ligand Interactions

• Investigations have been conducted into the interactions of certain metal ions with ligands containing pyridine and acetonitrile. This research offers valuable information about the binding modes and photophysical properties of these complexes (Piguet et al., 1996).

Catalysis and Reaction Mechanisms

• Studies have examined the catalytic reduction of CO2 in acetonitrile, using rhenium tricarbonyl complexes. This research contributes to the understanding of catalytic cycles and reaction mechanisms in organic chemistry (Nganga et al., 2017).

Photophysical Properties

• Research has been conducted on the photophysical and photochemical properties of pyrimidinones, with a focus on how the solvent affects these properties. This is relevant for understanding the behavior of these compounds in different environments (Ryseck et al., 2013).

Spectrophotometric Analysis

• A spectrophotometric basicity scale in acetonitrile has been created, which includes various compounds including pyridine derivatives. This scale is crucial for understanding the basicity of different compounds in acetonitrile (Kaljurand et al., 2000).